Cas no 13290-96-5 (Dimethyl 5-nitroisophthalate)

• Product Name: Dimethyl 5-nitroisophthalate
• CAS No: 13290-96-5
• MF: C₁₀H₉NO₆
• MW: 239.181563138962
• MDL: MFCD00008429
• CID: 49149
• PubChem ID: 83316
• Update Time: 2025-07-23

Dimethyl 5-nitroisophthalate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 5-nitroisophthalate
• 5-Nitro Isophthalic acid dimethyl ester
• Dimethyl 5-nitrobenzene-1,3-dicarboxylate
• Dimethyl 5-Nitrophthalate
• Dimethyl  5-nitroisophthalate
• 5-NITRO DIMETHYL ISOPHTHALATE
• Dimethyl-5-nitroisophthalate
• 5-NIPA-DME
• Dimethyl-5-nitrophthalate
• Dimethyl-5itroisophathalate
• DIMETHYLNITROISOPHTHALATE-5
• Dimethyl- 5–Nitroisophathalate
• 5-nitro-isophthalicacidimethylester
• 5-nitro-isophtalic acid dimethyl ester
• 5-Nitroisophthalic Acid Dimethyl Ester
• 5-Nitroisophthalic acid, dimethyl ester
• 1,3-Benzenedicarboxylic acid, 5-nitro-, dimethyl ester
• Dimethyl 5-nitro-1,3-benzenedicarboxylate
• Isophthalic acid, 5-nitro-, dimethyl ester
• 1,3-Benzenedicarboxylic acid, 5-nitro-, 1,3-dimethyl ester
• GGTSJKFPGKFLCZ-UHFFFAOYSA-N
• 5-Nitro-1,3-benzenedicarboxyli
• Dimethyl5-nitroisophthalate
• DTXSID3065403
• SY002380
• N0567
• Dimethyl,5-nitroisophthalate
• NSC93786
• 1,3-dimethyl 5-nitrobenzene-1,3-dicarboxylate
• CS-0010338
• N-METHYL-N-(QUINOLIN-8-YLMETHYL)AMINE
• EC 236-307-3
• NSC 93786
• Dimethyl 5-nitroisophthalate, PESTANAL(R), analytical standard
• EN300-18049855
• Dimethyl 5-nitroisophthalate 98+%
• 13290-96-5
• Dimethyl 5-nitroisophthalate, 98%
• W-108305
• SCHEMBL561284
• NSC-93786
• InChI=1/C10H9NO6/c1-16-9(12)6-3-7(10(13)17-2)5-8(4-6)11(14)15/h3-5H,1-2H3
• AKOS005441643
• UNII-AM7XSW83FE
• 4-09-00-03299 (Beilstein Handbook Reference)
• BRN 2140916
• FT-0601831
• 1, 5-nitro-, dimethyl ester
• AM85558
• AC-8406
• MFCD00008429
• BB 0258207
• Dimethyl 5-nitro-isophthalate
• dimethyl-5-nitroisophthalat
• EINECS 236-307-3
• GS-5892
• AM7XSW83FE
• GGTSJKFPGKFLCZ-UHFFFAOYSA-
• AC7851
• NS00005177
• 5-Nitro-1,3-benzenedicarboxylic acid dimethyl ester
• Dimethyl 5-nitroisophthalate,99%
• DB-029670
• STK387129
• 5-Nitrobenzene-1,3-dicarboxylic acid dimethyl ester

• MDL： MFCD00008429
• Inchi： 1S/C10H9NO6/c1-16-9(12)6-3-7(10(13)17-2)5-8(4-6)11(14)15/h3-5H,1-2H3
• InChI Key： GGTSJKFPGKFLCZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=C(C(=O)OC)C=1)[N+](=O)[O-])=O
• BRN： 2140916

Computed Properties

• Exact Mass: 239.04300
• Monoisotopic Mass: 239.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 98.4

Experimental Properties

• Color/Form: Acicular crystals
• Density: 1.4504 (rough estimate)
• Melting Point: 123.0 to 126.0 deg-C
• Boiling Point: 360.2℃ at 760 mmHg
• Flash Point: 164.8℃
• Refractive Index: 1.5310 (estimate)
• PSA: 98.42000
• LogP: 1.69120
• Solubility: Soluble in diethyl ether and ethanol

Dimethyl 5-nitroisophthalate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 2811
• WGK Germany：2
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• RTECS：CZ4340000
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R20/21/22
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on Dimethyl 5-nitroisophthalate

Recent Advances in the Application of Dimethyl 5-nitroisophthalate (CAS: 13290-96-5) in Chemical Biology and Pharmaceutical Research

Dimethyl 5-nitroisophthalate (CAS: 13290-96-5) is a key intermediate in the synthesis of various pharmaceutical compounds and functional materials. Recent studies have highlighted its versatility in organic synthesis, particularly in the construction of nitroaromatic frameworks, which are pivotal in drug discovery and material science. This research brief consolidates the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Dimethyl 5-nitroisophthalate as a precursor for the development of novel antitumor agents. The study demonstrated that derivatives of this compound exhibit significant inhibitory effects on specific cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action was linked to the compound's ability to interfere with cellular signaling pathways, thereby inducing apoptosis in malignant cells.

Another notable application of Dimethyl 5-nitroisophthalate is in the field of polymer chemistry. A recent report in Advanced Materials detailed its role in the synthesis of high-performance polymers with enhanced thermal stability and mechanical properties. These polymers are being investigated for use in biomedical devices, such as drug-eluting stents and biodegradable implants, owing to their biocompatibility and controlled degradation profiles.

From a synthetic perspective, advancements in catalytic processes have improved the efficiency of producing Dimethyl 5-nitroisophthalate. A 2022 study in Organic Process Research & Development introduced a green chemistry approach using heterogeneous catalysis, which reduced the environmental impact of its synthesis while maintaining high yields and purity. This development is particularly relevant for scaling up production in compliance with sustainable manufacturing practices.

In conclusion, Dimethyl 5-nitroisophthalate (CAS: 13290-96-5) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its multifaceted applications—from drug development to advanced materials—underscore its importance in the field. Future research directions may focus on optimizing its derivatives for enhanced therapeutic efficacy and exploring novel industrial applications.